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Compound of Interest

Compound Name: sec-Butylammonium chloride

Cat. No.: B156818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
sec-Butylammonium chloride, a quaternary ammonium salt, is a versatile compound with

applications spanning from its use as a cationic surfactant to its role in the formation of ionic

liquids and the study of semiclathrate hydrates. This technical guide provides a comprehensive

overview of its chemical and physical properties, a detailed experimental protocol for its

synthesis, and insights into its primary applications. All quantitative data is presented in

structured tables for clarity, and key chemical processes are visualized using logical diagrams.

Core Properties of sec-Butylammonium Chloride
sec-Butylammonium chloride is the organic compound with the chemical formula C₄H₁₂ClN.

[1][2] It is formed from the neutralization of the weak base sec-butylamine with hydrochloric

acid. At room temperature, it exists as a solid and is known to be hygroscopic. Its structure,

featuring a sec-butyl group attached to an ammonium cation, imparts properties that make it

soluble in water and useful as a cationic surfactant.[1]

Quantitative Data Summary
A compilation of the known physical and chemical properties of sec-butylammonium chloride
is provided in Table 1. This data is essential for its proper handling, application in experimental

setups, and for the theoretical modeling of its behavior.
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Property Value Source

Molecular Weight 109.60 g/mol [1][2]

Molecular Formula C₄H₁₂ClN [1][2]

CAS Number 10049-60-2 [1][2]

Melting Point
422.59 ± 0.20 K (149.44 ± 0.20

°C)
[3]

Boiling Point
Data not available (likely

decomposes)

Density Data not available

Solubility in Water Highly soluble (qualitative) [4]

pKa of Conjugate Acid 10.60 (for sec-butylamine)

Appearance Solid [4]

Spectroscopic Data
While specific spectra for sec-butylammonium chloride are not readily available in public

databases, data for the parent compound, sec-butylamine, and the isomeric n-butylamine

hydrochloride can be used for comparative analysis. 1H NMR, 13C NMR, and IR spectra are

available for these related compounds.[5][6][7][8]

Synthesis of sec-Butylammonium Chloride
The most direct method for the synthesis of sec-butylammonium chloride is the acid-base

reaction between sec-butylamine and hydrochloric acid.[1]

Synthesis Reaction Pathway
The chemical equation for the synthesis of sec-butylammonium chloride is as follows:

CH₃CH₂CH(NH₂)CH₃ + HCl → [CH₃CH₂CH(NH₃)CH₃]⁺Cl⁻
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This reaction is a straightforward protonation of the amino group of sec-butylamine by

hydrochloric acid.
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Reactants

Productsec-Butylamine

sec-Butylammonium chloride

+ HCl

Hydrochloric Acid
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Start

Dissolve sec-Butylamine
in Diethyl Ether

Cool in Ice Bath

Slowly Add HCl

Stir for 30 min

Vacuum Filter

Wash with Cold
Diethyl Ether

Dry Product

End

sec-Butylammonium chloride (solid) sec-Butylammonium (aq) + Chloride (aq)
Dissolves in H₂O
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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